Cas no 1270494-24-0 (2-(4-phenoxyphenyl)piperidine)

• Product Name: 2-(4-phenoxyphenyl)piperidine
• CAS No: 1270494-24-0
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6277705
• PubChem ID: 82298510
• Update Time: 2025-05-20

2-(4-phenoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenoxyphenyl)piperidine
• 1270494-24-0
• 2602564-62-3
• EN300-1861430

• Inchi： 1S/C17H19NO/c1-2-6-15(7-3-1)19-16-11-9-14(10-12-16)17-8-4-5-13-18-17/h1-3,6-7,9-12,17-18H,4-5,8,13H2
• InChI Key： RUNOQPYFFDKKML-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1CCCCN1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-phenoxyphenyl)piperidine

Professional Introduction to Compound with CAS No 1270494-24-0 and Product Name 2-(4-phenoxyphenyl)piperidine

2-(4-phenoxyphenyl)piperidine, identified by the Chemical Abstracts Service (CAS) number 1270494-24-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic organic compound featuring a six-membered ring containing one nitrogen atom. The structural motif of piperidine derivatives has been extensively explored due to their diverse pharmacological properties, making them valuable scaffolds in drug discovery and development.

The presence of a phenoxy group at the 4-position of the piperidine ring in 2-(4-phenoxyphenyl)piperidine introduces unique electronic and steric characteristics that can influence its biological activity. This particular arrangement has garnered attention in recent years for its potential applications in the design of novel therapeutic agents. The phenoxy moiety, characterized by its aromaticity and hydrophobicity, can enhance binding affinity to biological targets, while the piperidine core provides a favorable pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(4-phenoxyphenyl)piperidine with various biological targets with high precision. Studies have indicated that this compound exhibits promising interactions with enzymes and receptors involved in neurological disorders, such as serotonin receptors and dopamine transporters. These findings align with the growing interest in developing next-generation treatments for conditions like depression, anxiety, and neurodegenerative diseases.

In vitro studies have demonstrated that 2-(4-phenoxyphenyl)piperidine possesses notable pharmacological effects, including potentiation of neurotransmitter signaling pathways. The compound's ability to modulate these pathways suggests its potential as a lead molecule for further optimization into therapeutic candidates. Researchers have also explored its interactions with other key targets, such as GABA receptors, which are implicated in anxiety and sleep regulation.

The synthesis of 2-(4-phenoxyphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to streamline the process. These advancements not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is critical for biological activity.

One of the most compelling aspects of 2-(4-phenoxyphenyl)piperidine is its versatility as a chemical scaffold. By modifying various functional groups within its structure, researchers can generate a library of derivatives with tailored pharmacological properties. This flexibility has led to numerous patents and ongoing research initiatives aimed at discovering novel therapeutic agents based on this motif.

The pharmacokinetic profile of 2-(4-phenoxyphenyl)piperidine is another area of significant interest. Preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for evaluating its suitability as a drug candidate. These studies have highlighted the compound's favorable bioavailability and moderate metabolic stability, suggesting that it may exhibit a reasonable therapeutic window upon further development.

Emerging research also suggests potential applications of 2-(4-phenoxyphenyl)piperidine in beyond-the-label uses. For instance, its structural similarity to known psychotropic agents has prompted investigations into its effects on cognitive functions such as memory and learning. Additionally, preliminary data indicate that it may possess anti-inflammatory properties, opening avenues for exploration in treating chronic inflammatory conditions.

The role of 2-(4-phenoxyphenyl)piperidine in interdisciplinary research is increasingly evident. Collaboration between chemists, biologists, and computer scientists has facilitated a deeper understanding of its mechanisms of action. High-throughput screening technologies have been particularly valuable in identifying new applications for this compound by rapidly assessing its interactions with a wide range of biological targets.

As the field of medicinal chemistry continues to evolve, compounds like 1270494-24-0 / 2-(4-phenoxyphenyl)piperidine will remain at the forefront of drug discovery efforts. Their unique structural features and promising pharmacological profiles make them indispensable tools for researchers striving to develop innovative treatments for human diseases. The continued exploration of such compounds underscores the dynamic nature of pharmaceutical research and development.